molecular formula C12H6F2N2O B8382251 4,5-Difluoro-2-(pyridin-2-yloxy)benzonitrile

4,5-Difluoro-2-(pyridin-2-yloxy)benzonitrile

Cat. No.: B8382251
M. Wt: 232.18 g/mol
InChI Key: FPYDOVWYDMUQNF-UHFFFAOYSA-N
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Description

4,5-Difluoro-2-(pyridin-2-yloxy)benzonitrile is a useful research compound. Its molecular formula is C12H6F2N2O and its molecular weight is 232.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H6F2N2O

Molecular Weight

232.18 g/mol

IUPAC Name

4,5-difluoro-2-pyridin-2-yloxybenzonitrile

InChI

InChI=1S/C12H6F2N2O/c13-9-5-8(7-15)11(6-10(9)14)17-12-3-1-2-4-16-12/h1-6H

InChI Key

FPYDOVWYDMUQNF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)OC2=CC(=C(C=C2C#N)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of product of Example 136A (0.8 g, 2.76 mmol) in N,N-dimethylformamide (10 ml) were added Zn(CN)2 (0.18 g, 1.52 mmol) and Pd(Ph3)4 (0.32 g, 0.28 mmol) and stirred at 120° C. for overnight. The crude product was purified by flash column chromatography using 0%, 5% and 10% of ethylacetate in hexanes to yield 0.28 g (44%) of product. MS (ESI+) m/z 233 (M+H)+;
Quantity
0.8 g
Type
reactant
Reaction Step One
[Compound]
Name
Pd(Ph3)4
Quantity
0.32 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Zn(CN)2
Quantity
0.18 g
Type
catalyst
Reaction Step One
Yield
44%

Synthesis routes and methods II

Procedure details

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